1177865-17-6

NSC 23766 trihydrochloride

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• CAS RN:
• 1177865-17-6

• Formula:
• C24H38Cl3N7

• InChI:
• InChI=1S/C24H35N7.3ClH/c1-6-31(7-2)12-8-9-16(3)27-24-28-18(5)14-23(30-24)29-19-10-11-22-20(15-19)21(25)13-17(4)26-22;;;/h10-11,13-16H,6-9,12H2,1-5H3,(H2,25,26)(H2,27,28,29,30);3*1H

• InChIKey:
• DEFBCZWQLILOJF-UHFFFAOYSA-N

• Rac1 is a GTPase that is involved in the regulation of the cell cycle, cell-cell adhesion, motility, and differentiation. Rac1 is activated by its interaction with specific guanine nucleotide exchange factors (GEFs). NSC 23766 is a cell-permeable, reversible inhibitor of Rac1 activation by the Rac-specific GEFs TrioN and Tiam 1 (IC50 = 50 μM). It has no effect on the closely related GTPases, Cdc42 and RhoA. NSC23766 has been used to investigate the role of Rac1 in such diverse cellular functions as stem cell mobilization, epithelial cell migration, angiogenesis, leukemia cell migration and growth, and gene expression.
  NSC 23766 3Hcl is a specific inhibitor of the binding and activation of RAC GTPase with IC50 of ~50 μM;  does not inhibit the closely related targets, Cdc42 or RhoA. IC50 value: 50 uMTarget: RAC GTPasein vitro: NSC23766 is identified to fit into a surf...

N6-[2-[5-(diethylamino)pentan-2-ylamino]-6-methyl-4-pyrimidinyl]-2-methylquinoline-4,6-diamine

• CAS RN:
• 1177865-17-6; 733767-34-5

• Formula:
• C24H35N7

• InChI:
• InChI=1S/C24H35N7/c1-6-31(7-2)12-8-9-16(3)27-24-28-18(5)14-23(30-24)29-19-10-11-22-20(15-19)21(25)13-17(4)26-22/h10-11,13-16H,6-9,12H2,1-5H3,(H2,25,26)(H2,27,28,29,30)

• InChIKey:
• DEFBCZWQLILOJF-UHFFFAOYSA-N

• NSC 23766 is an aminopyrimidine that is 6-methylpyrimidine-2,4-diamine in which the amino groups at positions 2 and 4 are substituted by 5-(diethylamino)pentan-2-yl and 4-amino-2-methylquinolin-6-yl groups respectively. An inhibitor of the signalling G-protein known as RAC1 (Ras-related C3 botulinum toxin substrate 1). It has a role as an EC 3.6.5.2 (small monomeric GTPase) inhibitor, an antiviral agent, a muscarinic antagonist and an apoptosis inducer. It is an aminoquinoline, an aminopyrimidine, a primary amino compound, a secondary amino compound and a tertiary amino compound.